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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium ferrioxalate, systematically named ammonium tris(oxalato)ferrate(III), is a

coordination complex with the chemical formula (NH₄)₃[Fe(C₂O₄)₃]. It is most commonly found

in its trihydrated form, (NH₄)₃[Fe(C₂O₄)₃]·3H₂O. This green crystalline solid is notable for its

light sensitivity, a property leveraged in photography and blueprinting. For researchers in

materials science and drug development, its significance lies in its role as a precursor to iron

oxides and various coordination polymers. A thorough understanding of its molecular structure

is paramount for harnessing its properties in these advanced applications.

This technical guide provides a comprehensive overview of the molecular structure of

ammonium ferrioxalate, detailing its coordination chemistry, crystallographic data, and

spectroscopic characteristics. It also includes a detailed experimental protocol for its synthesis

and crystallization, essential for researchers seeking to work with this compound.

Molecular Structure and Coordination
The core of ammonium ferrioxalate's structure is the tris(oxalato)ferrate(III) anion,

[Fe(C₂O₄)₃]³⁻. In this complex, a central iron(III) ion is coordinated to three bidentate oxalate

ligands. Each oxalate ligand binds to the iron atom through two oxygen atoms, resulting in a

coordination number of six for the iron center. The resulting geometry is a distorted octahedron.
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This anionic complex is charge-balanced by three ammonium cations, (NH₄)⁺. In the hydrated

form, three molecules of water are also incorporated into the crystal lattice.

Preparation of Reactants

Complex Formation Crystallization
Dissolve Oxalic Acid in Water Neutralize with NH₄OH

to form (NH₄)₂C₂O₄ solution
Slowly add FeCl₃ solution

to (NH₄)₂C₂O₄ solution with stirring

Dissolve FeCl₃ in Water

Formation of green
[Fe(C₂O₄)₃]³⁻ complex

Concentrate solution
by gentle heating

Slow cooling or
slow evaporation Formation of (NH₄)₃[Fe(C₂O₄)₃]·3H₂O crystals
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
of Ammonium Ferrioxalate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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